Cas no 52159-64-5 (methyl 2-hydroxy-3-isopropylbenzoate)
52159-64-5 structure
Product Name:methyl 2-hydroxy-3-isopropylbenzoate
CAS No:52159-64-5
MF:C11H14O3
MW:194.227063655853
CID:2154208
PubChem ID:18469877
Update Time:2025-04-21
methyl 2-hydroxy-3-isopropylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-hydroxy-3-isopropylbenzoate
- 52159-64-5
- methyl 2-hydroxy-3-propan-2-ylbenzoate
- TZJOTDHMGVBGRS-UHFFFAOYSA-N
- BS-44701
- SCHEMBL647215
- CHEMBL430581
- 2-Hydroxy-3-isopropylbenzoic acid methyl ester
- DB-334489
- CS-0526929
- MFCD24714020
- E97982
-
- Inchi： 1S/C11H14O3/c1-7(2)8-5-4-6-9(10(8)12)11(13)14-3/h4-7,12H,1-3H3
- InChI Key： TZJOTDHMGVBGRS-UHFFFAOYSA-N
- SMILES： OC1C(C(=O)OC)=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
methyl 2-hydroxy-3-isopropylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1228652-5g |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 5g |
$500 | 2024-06-03 | |
| Ambeed | A290157-100mg |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 100mg |
$27.0 | 2025-02-26 | |
| Ambeed | A290157-250mg |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 250mg |
$42.0 | 2025-02-26 | |
| Ambeed | A290157-1g |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 1g |
$103.0 | 2025-02-26 | |
| Ambeed | A290157-5g |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 5g |
$370.0 | 2025-02-26 | |
| Aaron | AR01XDXY-100mg |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 98% | 100mg |
$26.00 | 2025-02-12 | |
| Aaron | AR01XDXY-250mg |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 98% | 250mg |
$40.00 | 2025-02-12 | |
| Aaron | AR01XDXY-1g |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 98% | 1g |
$103.00 | 2025-02-12 | |
| Aaron | AR01XDXY-5g |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 5g |
$371.00 | 2023-12-14 | |
| 1PlusChem | 1P01XDPM-100mg |
Methyl 2-hydroxy-3-isopropylbenzoate |
52159-64-5 | 95% | 100mg |
$22.00 | 2024-04-30 |
methyl 2-hydroxy-3-isopropylbenzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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